Cas no 34954-19-3 (2(1H)-Pyrimidinone,3,6-dihydro-1,4-diphenyl-)

• Product Name: 2(1H)-Pyrimidinone,3,6-dihydro-1,4-diphenyl-
• CAS No: 34954-19-3
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 295238
• PubChem ID: 555366
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,3,6-dihydro-1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,3,6-dihydro-1,4-diphenyl-
• 2-Oxo-3,6-diphenyl-1,2,3,4-tetrahydropyrimidine
• 3,6-diphenyl-1,4-dihydropyrimidin-2-one
• SCHEMBL2883443
• DTXSID10339318
• 34954-19-3
• 3,6-Diphenyl-3,4-dihydro-2(1H)-pyrimidinone #
• CEYQVIHYILYSFU-UHFFFAOYSA-N

• Inchi： 1S/C16H14N2O/c19-16-17-15(13-7-3-1-4-8-13)11-12-18(16)14-9-5-2-6-10-14/h1-11H,12H2,(H,17,19)
• InChI Key： CEYQVIHYILYSFU-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=CC=CC=2)=CCN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34